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Compound of Interest

Compound Name: Casein Kinase inhibitor A86

Cat. No.: B1576201 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

Casein Kinase inhibitor A86.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of Casein Kinase
inhibitor A86?

A1: The recommended solvent for preparing stock solutions of A86 for in vitro use is Dimethyl

Sulfoxide (DMSO).[1]

Q2: What is the maximum concentration for a stock solution of A86 in DMSO?

A2: A stock solution of A86 can be prepared in DMSO at a concentration of 12.5 mg/mL (36.29

mM).[1] It is recommended to use ultrasonic treatment, warming, and heating to 60°C to

achieve this concentration.[1]

Q3: How should I store the stock solution of A86?

A3: Aliquot the stock solution to avoid repeated freeze-thaw cycles.[2] Store the aliquots at

-80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Q4: My A86 inhibitor precipitated when I diluted the DMSO stock solution into my aqueous

assay buffer. What should I do?
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A4: This is a common issue with compounds that have low aqueous solubility. Here are a few

troubleshooting steps:

Lower the final concentration: Your target concentration in the aqueous buffer might be

above the solubility limit of A86. Try using a lower final concentration.

Increase the percentage of DMSO: While high concentrations of DMSO can be toxic to cells,

you might be able to slightly increase the final DMSO concentration in your assay to improve

solubility. However, always run a vehicle control to account for any effects of the solvent.

Use a surfactant: For cell-free assays, adding a small amount of a non-ionic detergent like

Tween-20 or Triton X-100 (e.g., 0.01-0.05%) to your assay buffer can help maintain the

solubility of hydrophobic compounds.[3]

Consider formulation with solubilizing agents: For in vivo studies, specific formulations with

agents like PEG300, Tween-80, or SBE-β-CD are necessary to achieve solubility.[1] While

not always suitable for in vitro work, these may be adaptable for certain experimental setups.

Q5: What are the known targets of Casein Kinase inhibitor A86?

A5: A86 is a potent inhibitor of Casein Kinase 1α (CK1α) with a Kd of 0.31 nM.[1][2] It also co-

targets the transcriptional kinases CDK7 and CDK9 with Kd values of 0.31 nM and 5.4 nM,

respectively.[1][2]

Troubleshooting Guide
Issue: Precipitate formation during dilution of DMSO
stock solution
Q: I observed a precipitate immediately after adding my A86 DMSO stock to my aqueous cell

culture medium/buffer. How can I resolve this?

A: This indicates that the aqueous solubility of A86 has been exceeded. Follow these steps to

troubleshoot:

Verify Final Concentration: Ensure the final concentration of A86 in your experiment is

necessary. Often, potent inhibitors like A86 are effective at lower concentrations where
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solubility is not an issue.[1][2]

Optimize Dilution Method:

Instead of adding the A86 stock directly to the full volume of aqueous buffer, try a serial

dilution approach.

Perform an intermediate dilution in a solvent mixture with a higher percentage of DMSO

before the final dilution into the aqueous buffer.

Sonication: After dilution, briefly sonicate the solution to help dissolve any micro-precipitates.

Freshly Prepare Solutions: Always prepare the final working solution fresh before each

experiment. Do not store diluted aqueous solutions of A86.

Issue: Inconsistent experimental results
Q: I am observing high variability in my results between experiments. Could this be related to

A86 solubility?

A: Yes, inconsistent solubility can lead to variable effective concentrations of the inhibitor.

Ensure Complete Dissolution of Stock: Before each use, ensure your DMSO stock solution is

completely dissolved. If stored at -20°C or -80°C, allow it to fully thaw at room temperature

and vortex briefly.

Pre-warm Aqueous Media: Adding a cold DMSO stock to a warm aqueous medium can

sometimes cause the compound to precipitate. Try pre-warming your buffer or media to the

temperature of your DMSO stock before mixing.

Check for Compound Adsorption: Poorly soluble compounds can adsorb to plasticware.

Consider using low-adhesion microplates or glassware.

Quantitative Data Summary
The following tables summarize the solubility and inhibitory concentrations of Casein Kinase
inhibitor A86.
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Table 1: Solubility of Casein Kinase inhibitor A86

Solvent/Vehicle Concentration Notes

DMSO 12.5 mg/mL (36.29 mM)
Requires sonication, warming,

and heating to 60°C.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline
≥ 1.25 mg/mL (3.63 mM)

For in vivo use. Results in a

clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 1.25 mg/mL (3.63 mM)

For in vivo use. Results in a

clear solution.[1]

10% DMSO, 90% corn oil ≥ 1.25 mg/mL (3.63 mM)
For in vivo use. Results in a

clear solution.[1]

Table 2: In Vitro Activity of Casein Kinase inhibitor A86

Target Binding Affinity (Kd)

CK1α 0.31 nM

CDK7 0.31 nM

CDK9 5.4 nM

Experimental Protocols
Protocol 1: Preparation of A86 Stock Solution for In Vitro
Assays

Weigh the required amount of A86 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., for a 10 mM stock solution, add 0.2903 mL of DMSO to 1 mg of A86).[1]

To aid dissolution for higher concentrations (up to 12.5 mg/mL), warm the solution to 60°C

and sonicate until the solution is clear.[1]
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Vortex the solution to ensure it is thoroughly mixed.

Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of A86 Formulation for In Vivo
Administration
This protocol describes the preparation of an A86 formulation using PEG300 and Tween-80.

Prepare the vehicle by mixing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Add the A86 powder to the vehicle to achieve the desired final concentration (e.g., 1.25

mg/mL).

Vortex the mixture thoroughly.

Sonicate the suspension until the solution becomes clear.

This formulation should be prepared fresh before each administration.
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Caption: Signaling pathway inhibited by A86.
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Caption: Workflow for preparing an A86 stock solution.
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Caption: Troubleshooting workflow for A86 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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